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Compound of Interest

Compound Name: Octylmagnesium chloride

Cat. No.: B1587409 Get Quote

Technical Data Sheet: Octylmagnesium Chloride
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core chemical data for octylmagnesium chloride, a Grignard reagent

frequently utilized in organic synthesis.

Chemical Identity and Properties
Octylmagnesium chloride, also known as chloro(octyl)magnesium, is an organometallic

compound essential for forming carbon-carbon bonds.[1] Its chemical information is

summarized below.

Identifier Value

Molecular Formula C₈H₁₇ClMg[1][2][3]

Linear Formula CH₃(CH₂)₇MgCl[2]

Molecular Weight 172.98 g/mol [1][2][3][4]

IUPAC Name magnesium;octane;chloride[1][2][3]

CAS Number 38841-98-4[1]
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Due to the straightforward nature of presenting a molecular formula and weight, a complex

logical diagram is not applicable. The linear formula, CH₃(CH₂)₇MgCl, provides a clear

representation of the compound's structure.[2]

Experimental Protocols
This document serves as a summary of key chemical data. As no experimental procedures

were conducted to generate this information, a detailed methodology section is not included.

The provided data is based on established chemical knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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